Cas no 866872-48-2 (N-(2,5-dimethylphenyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(2,5-dimethylphenyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 866872-48-2
• MF: C₁₉H₂₀N₄O₂
• MW: 336.387703895569
• CID: 5923624
• PubChem ID: 2150326
• Update Time: 2025-06-23

N-(2,5-dimethylphenyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethylphenyl)-1-(4-methoxyphenyl)-5-methyltriazole-4-carboxamide
• 866872-48-2
• N-(2,5-dimethylphenyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• F1607-0331
• AKOS000651276

• Inchi： 1S/C19H20N4O2/c1-12-5-6-13(2)17(11-12)20-19(24)18-14(3)23(22-21-18)15-7-9-16(25-4)10-8-15/h5-11H,1-4H3,(H,20,24)
• InChI Key： CAAXHAHJCVNSJR-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OC)C=C2)C(C)=C(C(NC2=CC(C)=CC=C2C)=O)N=N1

Computed Properties

• Exact Mass: 336.15862589g/mol
• Monoisotopic Mass: 336.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 69Ų

Additional information on N-(2,5-dimethylphenyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

Professional Introduction to N-(2,5-dimethylphenyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 866872-48-2)

N-(2,5-dimethylphenyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide, identified by its CAS number 866872-48-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its aromatic rings and the presence of functional groups such as amide and methoxy substituents, contribute to its unique chemical properties and reactivity.

The synthesis of N-(2,5-dimethylphenyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide involves a multi-step process that typically begins with the condensation of appropriate precursors under controlled conditions. The reaction pathway often includes cyclization steps to form the triazole ring, followed by functional group transformations such as nitration, reduction, and amide bond formation. The use of palladium-catalyzed cross-coupling reactions has been reported to enhance the efficiency and selectivity of certain synthetic steps, leading to higher yields and purer products.

In recent years, there has been a growing interest in developing novel triazole derivatives as potential drug candidates due to their broad spectrum of biological activities. Studies have shown that compounds containing the triazole moiety exhibit inhibitory effects on various enzymes and receptors involved in pathogenic processes. For instance, derivatives of this class have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of both 2,5-dimethylphenyl and 4-methoxyphenyl substituents in N-(2,5-dimethylphenyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide may contribute to its unique pharmacological profile by influencing binding affinity and metabolic stability.

The amide functional group in this compound is particularly noteworthy as it serves as a key pharmacophore in many bioactive molecules. Amides are known for their ability to form hydrogen bonds with biological targets, which can enhance the binding affinity and selectivity of a drug candidate. Additionally, the methyl groups at the 5-position of the triazole ring may play a role in modulating the electronic properties of the molecule, thereby affecting its interactions with biological targets. These structural features make N-(2,5-dimethylphenyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide a promising candidate for further investigation in drug discovery.

The potential therapeutic applications of this compound have been explored in several preclinical studies. Researchers have focused on its interactions with enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and inflammatory disorders. The aromatic rings in N-(2,5-dimethylphenyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide, particularly the methoxy-substituted phenyl ring at position 4, may contribute to its ability to modulate these enzymatic pathways effectively. Furthermore, the compound's stability under various physiological conditions makes it a suitable candidate for further development into a drug product.

In conclusion, N-(2,5-dimethylphenyl)-1-(4-methoxyphenyl)-5-methyl-






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